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An In-depth Technical Guide to the Chemical and Physical Properties of (2R,3R)-Butanediol

Introduction
(2R,3R)-Butanediol, an organic compound with the formula (CH₃CHOH)₂, is a stereoisomer of

2,3-butanediol. It is classified as a vicinal diol, or glycol, and exists as a colorless liquid at room

temperature.[1] This particular stereoisomer is of significant interest in various fields due to its

production by numerous microorganisms through butanediol fermentation.[1] It is found

naturally in substances like cocoa butter and sweet corn.[1] Its applications are diverse,

ranging from being a precursor for plastics and pesticides to its use in the chromatographic

resolution of carbonyl compounds.[1] This technical guide provides a comprehensive overview

of the core chemical and physical properties of (2R,3R)-Butanediol, intended for researchers,

scientists, and professionals in drug development.

Chemical Structure
The chemical structure of (2R,3R)-Butanediol features two chiral centers at carbons 2 and 3,

both with an 'R' configuration.
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Prepare a solution of
(2R,3R)-Butanediol
in a suitable solvent
(or use neat liquid).

Fill the polarimeter cell
with the sample solution.

Calibrate the polarimeter
with a blank solvent cell.

Measure the angle of
rotation (α).

Calculate the specific
rotation [α] using the formula:

[α] = α / (c * l)

2x Pyruvate

α-Acetolactate

Acetolactate synthase
(AlsS)

(R)-Acetoin

Acetolactate decarboxylase
(AlsD)

(2R,3R)-Butanediol

(2R,3R)-Butanediol dehydrogenase
(BdhA)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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